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Compound of Interest

Compound Name: 2-Methylbenzyl cyanide

Cat. No.: B128525

Essential Safety and Handling Guide for 2-
Methylbenzyl Cyanide

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Methylbenzyl cyanide (also known as o-Methylphenylacetonitrile),
tailored for research and drug development professionals. Following these procedural
guidelines is critical for ensuring laboratory safety.

Hazard Identification and Safety Data

2-Methylbenzyl cyanide is classified as a hazardous chemical. It is harmful if swallowed, in
contact with skin, or inhaled, and causes serious skin and eye irritation.[1][2] The toxicological
properties have not been fully investigated, but the compound contains cyanide.[3]
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Property Value Reference
CAS No. 22364-68-7 [1]
Molecular Formula CO9HIN [1]
Molecular Weight 131.18 [1]
Appearance Light yellow liquid [1]
Flash Point 110 °C/ 230 °F [1]
Specific Gravity 1.050 [1]
Boiling Point 244 °C @ 760 mmHg [4]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling 2-Methylbenzyl cyanide is crucial. The following workflow
outlines the necessary steps from preparation to post-handling procedures.
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Caption: Workflow for the safe handling of 2-Methylbenzyl cyanide.
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Step 1: Engineering Controls and Personal Protective
Equipment (PPE)

Before handling, ensure all safety measures are in place.

Ventilation: Always handle 2-Methylbenzyl cyanide inside a certified chemical fume hood to
minimize inhalation exposure. Ensure adequate ventilation in the storage and handling
areas.[2][3]

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA 29 CFR 1910.133 or European Standard EN166.[1][2][3]

Skin Protection:

o Gloves: Wear nitrile rubber gloves. Nitrile offers excellent resistance to chemicals, acids,
bases, and solvents.[5][6][7] Discard gloves immediately if they become contaminated and
dispose of them as hazardous waste.[8]

o Protective Clothing: A lab coat or chemical-resistant apron is mandatory. For tasks with a
higher risk of splashing, wear chemical-resistant coveralls.[3]

Respiratory Protection: If working outside a fume hood (not recommended) or if exposure
limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved
respirator with an appropriate cartridge for organic vapors and nitriles.[1][3]

Emergency Equipment: Confirm that a safety shower and eyewash station are unobstructed
and located near the workstation.[1][2]

Step 2: Handling Procedures

» Avoid all direct contact with the substance.[2]
» Do not eat, drink, or smoke in the work area.[1]
o Keep the container tightly closed when not in use.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1][2]
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Emergency and Disposal Plans

Immediate and correct response to exposure or spills is critical.

Emergency Procedures for Exposure

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth) and administer 100%
oxygen if trained to do so.[1][2][9][10] Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[11] Flush the affected skin with
large amounts of soap and water for at least 15 minutes.[1][3] Seek immediate medical
attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth and give
2-4 cupfuls of water or milk.[3] Call a poison control center or physician immediately.[1]

Spill Decontamination Protocol

o Evacuate: Alert personnel and evacuate the immediate area.

Protect: Don the appropriate PPE, including respiratory protection.

Contain: For small liquid spills, cover with an inert, non-combustible absorbent material such
as sand, silica gel, or a universal binder.[1] Do not use combustible materials like sawdust.

Neutralize:

o Carefully cover the absorbed material or dry spill with a pH 10 buffer solution and let it
stand for at least 10 minutes.[11] This helps prevent the generation of hydrogen cyanide
gas.

o Wipe the area with a freshly prepared 10% bleach solution to deactivate the cyanide,
followed by a final rinse with water.[11]
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o Collect: Sweep or scoop the neutralized material into a suitable, labeled, and sealed
container for hazardous waste disposal.[3]

o Ventilate: Ensure the area is well-ventilated during and after the cleanup.[3]

Waste Disposal Plan

All 2-Methylbenzyl cyanide waste is considered hazardous.

o Waste Segregation: Collect all waste containing 2-Methylbenzyl cyanide in a dedicated,
clearly labeled, and chemically compatible (e.g., polyethylene) container.[8][11] Do NOT
store cyanide waste in metal containers or mix it with acidic waste streams.[8][11]

o Contaminated Materials: All disposable items that have come into contact with the chemical,
including gloves, pipette tips, and absorbent materials, must be placed in a dedicated, rigid
container for cyanide hazardous waste.[3][11]

o Glassware Decontamination: Perform an initial rinse of contaminated glassware inside a
chemical fume hood.[11] The rinsate must be collected as hazardous cyanide waste.
Subsequently, wash the glassware with a pH 10 buffer solution, followed by a 10% bleach
solution.[8][11]

» Final Disposal: Dispose of all waste through an approved hazardous waste disposal plant,
following all local, regional, and national regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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